(4aR,7S)-hexahydro-2H-pyrrolo[1,2-b][1,2]thiazine-7-carboxylic acid 1,1-dioxide

• IUPAC Name: (4aR,7S)-1,1-dioxo-3,4,4a,5,6,7-hexahydro-2H-pyrrolo[1,2-b]thiazine-7-carboxylic acid
• InChI: InChI=1S/C8H13NO4S/c10-8(11)7-4-3-6-2-1-5-14(12,13)9(6)7/h6-7H,1-5H2,(H,10,11)/t6-,7-/m0/s1
• InChI Key: MQHMHHJJIJWGRT-BQBZGAKWSA-N
• Canonical SMILES: C1CC2CCC(N2S(=O)(=O)C1)C(=O)O
• Isomeric SMILES: C1C[C@H]2CC[C@H](N2S(=O)(=O)C1)C(=O)O
• Molecular Formula: C8H13NO4S
• Molecular Weight: 219.26 g/mol
• CAS No.: 1316754-63-8

Description

“(4aR,7S)-hexahydro-2H-pyrrolo[1,2-b][1,2]thiazine-7-carboxylic acid 1,1-dioxide”, abbreviated as PHTX, is a unique chemical structure of interest in scientific research, particularly in the field of medicinal chemistry. It has a molecular formula of C8H13NO4S and an average mass of 219.258 Da.

Synthesis Analysis

Thiazines, which include PHTX, are a group of heterocyclic organic compounds. There are different available methods for the synthesis of thiazine derivatives in the literature. For instance, Zia-ur-Rehman et al. synthesized a series of analogues of 4-hydroxy-N-(benzylidene)-2H-benzo[e][1,2]thiazine-3 carbohydrazide 1,1-dioxides. They performed N-alkylation of sodium saccharin with methyl chloroacetate in the presence of ultrasonic irradiation.

Molecular Structure Analysis

The molecular structure of PHTX is characterized by a hexahydro-2H-pyrrolo[1,2-b][1,2]thiazine ring, which is a six-membered ring containing nitrogen and sulfur atoms.

Scientific Research Applications

Synthesis and Chemical Applications

Synthesis of Cyclic Sulfonamides

Research by Greig et al. (2001) on the synthesis of cyclic sulfonamides, including substituted hexahydrobenzo[d]isothiazole and hexahydro-2H-benzo[e][1,2]thiazine dioxides, utilized intramolecular Diels-Alder reactions. These compounds, including histamine H3 receptor antagonists, underscore the versatility of sulfonamide chemistry in drug development Greig, Tozer, & Wright, 2001.

Chiral Pyrrolo[1,2-c]thiazoles Synthesis

Pinho e Melo et al. (2002) reported on the synthesis of chiral pyrrolo[1,2-c]thiazole derivatives via intramolecular dipolar cycloaddition, further demonstrating the compound class's relevance in constructing complex molecular architectures with potential biological activity Pinho e Melo et al., 2002.

Potential Biological Applications

Catalysis in Organic Synthesis

Khazaei et al. (2015) described the use of N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide as an efficient catalyst for synthesizing various heterocyclic compounds, indicating the utility of thiazine dioxides in facilitating organic transformations under green chemistry protocols Khazaei et al., 2015.